Cas no 1088176-13-9 (1-(4-Ethylbenzoyl)piperidin-3-ol)

• Product Name: 1-(4-Ethylbenzoyl)piperidin-3-ol
• CAS No: 1088176-13-9
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5735265
• PubChem ID: 45842412
• Update Time: 2025-11-01

1-(4-Ethylbenzoyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• CS-0287522
• (4-ethylphenyl)-(3-hydroxypiperidin-1-yl)methanone
• AKOS005834026
• 1088176-13-9
• Z68351419
• 1-(4-ethylbenzoyl)piperidin-3-ol
• (4-Ethylphenyl)(3-hydroxypiperidin-1-yl)methanone
• F1908-1029
• Methanone, (4-ethylphenyl)(3-hydroxy-1-piperidinyl)-
• 1-(4-Ethylbenzoyl)piperidin-3-ol

• Inchi： 1S/C14H19NO2/c1-2-11-5-7-12(8-6-11)14(17)15-9-3-4-13(16)10-15/h5-8,13,16H,2-4,9-10H2,1H3
• InChI Key： QQIGWRFZHRXNSA-UHFFFAOYSA-N
• SMILES： OC1CN(C(C2C=CC(CC)=CC=2)=O)CCC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 410.2±45.0 °C(Predicted)
• pka: 14.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(4-Ethylbenzoyl)piperidin-3-ol

Chemical Profile of 1-(4-Ethylbenzoyl)piperidin-3-ol (CAS No. 1088176-13-9)

1-(4-Ethylbenzoyl)piperidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1088176-13-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine derivative class, characterized by a six-membered heterocyclic ring containing a nitrogen atom, which is further functionalized with an ethylbenzoyl group at the 1-position and a hydroxyl group at the 3-position. The structural features of this molecule make it a valuable scaffold for the development of novel bioactive agents, particularly in the quest to modulate biological pathways associated with neurological and inflammatory disorders.

The 4-Ethylbenzoyl moiety in the molecular structure introduces a lipophilic aromatic ring system, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. Piperidine derivatives are well-documented for their role in drug design, owing to their ability to adopt favorable conformations that enhance binding affinity to protein receptors. Specifically, the presence of the hydroxyl group at the 3-position of the piperidine ring provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The structural motif of 1-(4-Ethylbenzoyl)piperidin-3-ol has been explored as a potential lead compound due to its ability to mimic natural substrates or modulate enzyme activity through non-covalent interactions. For instance, studies have suggested that piperidine-based compounds may interact with acetylcholinesterase or butyrylcholinesterase, enzymes whose dysregulation is implicated in cognitive decline.

Moreover, the CAS No. 1088176-13-9 assigned to this compound underscores its significance in chemical databases and research literature. This unique identifier facilitates accurate referencing in scientific publications, patents, and regulatory submissions, ensuring consistency across different research groups and industries. The compound's synthesis involves multi-step organic reactions, including Friedel-Crafts acylation followed by nucleophilic substitution or reduction steps, which are well-established protocols in medicinal chemistry.

The pharmacokinetic profile of 1-(4-Ethylbenzoyl)piperidin-3-ol is another critical aspect that has been investigated. Preliminary studies indicate that this compound exhibits moderate oral bioavailability and reasonable metabolic stability in vitro. However, further optimization may be required to enhance its pharmacokinetic properties, such as reducing clearance rates or improving blood-brain barrier penetration. These attributes are essential for developing drugs that can effectively reach target sites within the central nervous system.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-(4-Ethylbenzoyl)piperidin-3-ol with biological targets using molecular docking simulations. These virtual screening approaches have accelerated the identification of promising drug candidates by allowing rapid evaluation of thousands of compounds against specific protein structures. For example, virtual screening has been used to identify piperidine derivatives that exhibit inhibitory activity against kinases implicated in cancer progression.

In addition to its potential applications in central nervous system disorders, 1-(4-Ethylbenzoyl)piperidin-3-ol has also been explored for its anti-inflammatory properties. Piperidine derivatives have shown promise as inhibitors of cyclooxygenase (COX) enzymes or interleukin pathways, which are central mediators of inflammation. By modulating these pathways, such compounds may offer therapeutic benefits in conditions like rheumatoid arthritis or inflammatory bowel disease.

The synthetic accessibility of 1-(4-Ethylbenzoyl)piperidin-3-ol is another factor that contributes to its utility as a research tool and lead compound. The availability of starting materials and well-documented synthetic routes allow researchers to readily access this compound for further structural diversification and pharmacological evaluation. This flexibility is crucial for drug discovery programs aimed at identifying novel therapeutics with improved efficacy and safety profiles.

As computational methods continue to evolve, so does our ability to rationally design molecules like 1-(4-Ethylbenzoyl)piperidin-3-ol with specific desired properties. Techniques such as machine learning-assisted molecular design can predict optimal modifications to enhance potency, selectivity, and pharmacokinetic behavior. These innovations are transforming drug discovery into a more data-driven process, reducing reliance on trial-and-error experimentation.

In conclusion,1-(4-Ethylbenzoyl)piperidin-3-ol (CAS No. 1088176-13-9) represents a compelling candidate for further exploration in pharmaceutical research. Its unique structural features combined with emerging computational tools offer a promising avenue for developing new treatments for neurological and inflammatory diseases. As our understanding of biological pathways continues to expand, this compound may play a pivotal role in future therapeutic strategies.